Sematilide hydrochloride
Sematilide hydrochloride
Sematilide is a class III antiarrhythmic agent and an analog of sotalol. It prolongs electrically stimulated action potential duration (APD) and increases the effective refractory period (ERP) in isolated guinea pig left atria. Sematilide decreases spontaneous sinoatrial beating rates and induces ERP prolongation of the atrioventricular node in isolated perfused canine hearts. In situ, sematilide (1 mg/kg) increases ERP, prolonging cardiac refractoriness, in open-chest dog hearts. Sematilide (0.3-6 mg/kg) inhibits arrhythmias induced by programmed electrical stimulation (PES), but not coronary ligation and reperfusion, two-stage coronary ligation, adrenaline, or digitalis, in dogs. Formulations containing sematilide have been used in the treatment of arrhythmias.
Brand Name:
Vulcanchem
CAS No.:
101526-62-9
VCID:
VC20788968
InChI:
InChI=1S/C14H23N3O3S.ClH/c1-4-17(5-2)11-10-15-14(18)12-6-8-13(9-7-12)16-21(3,19)20;/h6-9,16H,4-5,10-11H2,1-3H3,(H,15,18);1H
SMILES:
CCN(CC)CCNC(=O)C1=CC=C(C=C1)NS(=O)(=O)C.Cl
Molecular Formula:
C14H24ClN3O3S
Molecular Weight:
349.9 g/mol
Sematilide hydrochloride
CAS No.: 101526-62-9
Cat. No.: VC20788968
Molecular Formula: C14H24ClN3O3S
Molecular Weight: 349.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sematilide is a class III antiarrhythmic agent and an analog of sotalol. It prolongs electrically stimulated action potential duration (APD) and increases the effective refractory period (ERP) in isolated guinea pig left atria. Sematilide decreases spontaneous sinoatrial beating rates and induces ERP prolongation of the atrioventricular node in isolated perfused canine hearts. In situ, sematilide (1 mg/kg) increases ERP, prolonging cardiac refractoriness, in open-chest dog hearts. Sematilide (0.3-6 mg/kg) inhibits arrhythmias induced by programmed electrical stimulation (PES), but not coronary ligation and reperfusion, two-stage coronary ligation, adrenaline, or digitalis, in dogs. Formulations containing sematilide have been used in the treatment of arrhythmias. |
|---|---|
| CAS No. | 101526-62-9 |
| Molecular Formula | C14H24ClN3O3S |
| Molecular Weight | 349.9 g/mol |
| IUPAC Name | N-[2-(diethylamino)ethyl]-4-(methanesulfonamido)benzamide;hydrochloride |
| Standard InChI | InChI=1S/C14H23N3O3S.ClH/c1-4-17(5-2)11-10-15-14(18)12-6-8-13(9-7-12)16-21(3,19)20;/h6-9,16H,4-5,10-11H2,1-3H3,(H,15,18);1H |
| Standard InChI Key | OKXAJGDKHKNFAX-UHFFFAOYSA-N |
| SMILES | CCN(CC)CCNC(=O)C1=CC=C(C=C1)NS(=O)(=O)C.Cl |
| Canonical SMILES | CCN(CC)CCNC(=O)C1=CC=C(C=C1)NS(=O)(=O)C.Cl |
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